![molecular formula C16H21F3N2O2 B3850781 ethyl 4-{[2-(trifluoromethyl)benzyl]amino}-1-piperidinecarboxylate](/img/structure/B3850781.png)
ethyl 4-{[2-(trifluoromethyl)benzyl]amino}-1-piperidinecarboxylate
Overview
Description
Ethyl 4-{[2-(trifluoromethyl)benzyl]amino}-1-piperidinecarboxylate, also known as TFB-TAP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various domains. TFB-TAP is a piperidine derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively. In
Mechanism of Action
The mechanism of action of ethyl 4-{[2-(trifluoromethyl)benzyl]amino}-1-piperidinecarboxylate is not fully understood, but it is believed to involve the binding of this compound to the dopamine transporter or sigma receptors. This compound has been shown to inhibit the uptake of dopamine by the dopamine transporter, which results in increased dopamine levels in the brain. It has also been shown to modulate the activity of sigma receptors, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of dopamine uptake, the modulation of sigma receptor activity, and the potential therapeutic effects on various neurological disorders. This compound has also been shown to have low toxicity and good pharmacokinetic properties, which make it a promising candidate for drug development.
Advantages and Limitations for Lab Experiments
Ethyl 4-{[2-(trifluoromethyl)benzyl]amino}-1-piperidinecarboxylate has several advantages for lab experiments, including its high purity, low toxicity, and good pharmacokinetic properties. However, this compound is a relatively new compound, and its mechanism of action and potential therapeutic effects are not fully understood. Additionally, this compound is a complex compound that requires specialized equipment and expertise for its synthesis and purification.
Future Directions
Ethyl 4-{[2-(trifluoromethyl)benzyl]amino}-1-piperidinecarboxylate has several potential future directions, including its further exploration as a potential inhibitor of the dopamine transporter, its potential use as a ligand for sigma receptors, and its development as a potential therapeutic agent for various neurological disorders. Additionally, this compound may have potential applications in other domains, such as drug discovery and chemical biology. Further research is needed to fully understand the mechanism of action and potential therapeutic effects of this compound, as well as its limitations and potential applications.
Scientific Research Applications
Ethyl 4-{[2-(trifluoromethyl)benzyl]amino}-1-piperidinecarboxylate has been widely used in scientific research due to its potential applications in various domains. It has been studied as a potential inhibitor of the dopamine transporter, which plays a crucial role in the regulation of dopamine levels in the brain. This compound has also been studied as a potential ligand for sigma receptors, which are involved in various physiological processes such as pain perception, mood regulation, and drug addiction. Additionally, this compound has been studied as a potential tool for the development of new drugs for the treatment of various neurological disorders such as Parkinson's disease, schizophrenia, and depression.
properties
IUPAC Name |
ethyl 4-[[2-(trifluoromethyl)phenyl]methylamino]piperidine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21F3N2O2/c1-2-23-15(22)21-9-7-13(8-10-21)20-11-12-5-3-4-6-14(12)16(17,18)19/h3-6,13,20H,2,7-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKIYBMKBFJOYPI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NCC2=CC=CC=C2C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21F3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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